Cas no 2350053-32-4 ((R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid)

(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid is a chiral α-amino acid derivative featuring a cyclopropyl ring and a tert-butoxycarbonyl (Boc) protecting group. Its rigid cyclopropyl structure enhances stereochemical stability, making it valuable in asymmetric synthesis and peptide modifications. The Boc group ensures selective deprotection under mild acidic conditions, facilitating its use in multi-step organic transformations. This compound is particularly useful in medicinal chemistry for the design of conformationally constrained peptidomimetics and bioactive molecules. Its high enantiopurity and compatibility with standard coupling reagents further support its application in the synthesis of complex chiral intermediates. Suitable for research in pharmaceuticals and agrochemicals, it offers precise control over stereochemistry and functional group manipulation.
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid structure
2350053-32-4 structure
Product Name:(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
CAS No:2350053-32-4
MF:C16H21NO4
MW:291.34224486351
CID:6602773
Update Time:2025-06-21

(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
    • D-Phenylalanine, β-cyclopropyl-β-cyclopropyl-N-[(1,1-dimethylethoxy)carbonyl]-
    • Inchi: 1S/C16H21NO4/c1-15(2,3)21-14(20)17-12(13(18)19)16(9-10-16)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,20)(H,18,19)/t12-/m0/s1
    • InChI Key: RPSSSLPVWDFYNH-LBPRGKRZSA-N
    • SMILES: [C@@H](C1(C2C=CC=CC=2)CC1)(C(=O)O)NC(=O)OC(C)(C)C

Experimental Properties

  • Density: 1.209±0.06 g/cm3(Predicted)
  • Boiling Point: 459.7±28.0 °C(Predicted)
  • pka: 3.97±0.10(Predicted)

(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1301152-1g
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
1g
$3000 2024-07-28
eNovation Chemicals LLC
Y1301152-5g
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
5g
$11115 2024-07-28
eNovation Chemicals LLC
Y1301152-100mg
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
100mg
$780 2025-02-28
eNovation Chemicals LLC
Y1301152-50mg
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
50mg
$555 2025-02-28
eNovation Chemicals LLC
Y1301152-250mg
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
250mg
$1115 2025-02-28
eNovation Chemicals LLC
Y1301152-500mg
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
500mg
$2105 2025-02-28
eNovation Chemicals LLC
Y1301152-1g
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
1g
$3000 2025-02-28
eNovation Chemicals LLC
Y1301152-5g
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 95%
5g
$11115 2025-02-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R1158-1g
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 97%
1g
¥23433.76 2024-04-18
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R1158-5g
(R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid
2350053-32-4 97%
5g
¥86390.13 2024-04-18

Additional information on (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid

Introduction to (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic Acid (CAS No. 2350053-32-4)

The compound (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid, identified by its CAS number 2350053-32-4, is a specialized organic molecule with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit promising properties for use in drug design and synthesis. Its unique structural features, including the presence of a protected amino group and a cyclopropyl moiety, make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The structural motif of (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid has garnered attention due to its potential to interact with biological targets in a highly selective manner. This selectivity is crucial for the design of drugs that minimize side effects while maximizing therapeutic efficacy.

The protected amino group in this compound plays a critical role in its reactivity and stability during synthetic processes. The tert-butoxycarbonyl (Boc) group is commonly used to protect amino functions in organic synthesis, allowing for controlled reactions and preventing unwanted side reactions. This protection-deprotection strategy is fundamental in multi-step syntheses, where precise control over reaction conditions is essential.

The presence of the 1-phenyl-cyclopropyl moiety adds another layer of complexity to the compound's properties. Cyclopropyl groups are known for their ability to enhance metabolic stability and binding affinity in drug candidates. This feature makes (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid a particularly interesting candidate for further exploration in medicinal chemistry.

Recent studies have demonstrated the utility of this compound in the synthesis of bioactive molecules. For instance, researchers have employed it as a building block in the development of small-molecule inhibitors targeting enzyme cascades involved in inflammatory diseases. The cyclopropyl ring, in particular, has been shown to improve binding interactions with specific enzyme active sites, leading to enhanced inhibitory activity.

Additionally, the chiral nature of the compound, as indicated by the (R) configuration, is significant for its pharmaceutical applications. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic efficacy. The synthesis and purification of enantiomerically pure forms of (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid are therefore critical steps in its development.

In terms of synthetic methodologies, this compound can be prepared through various routes involving functional group transformations and protecting group strategies. One common approach involves the reaction of a tert-butoxycarbonylated amino acid derivative with a suitable cyclopropanecarboxylic acid precursor. This reaction typically proceeds under mild conditions and yields the desired product with high yield and purity.

Advances in synthetic chemistry have also enabled the use of flow chemistry techniques for the preparation of complex molecules like (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid. Flow chemistry offers several advantages over traditional batch processing, including improved reproducibility, scalability, and safety. These benefits are particularly relevant for industrial-scale production where consistency and efficiency are paramount.

The application of computational methods has further enhanced the understanding and optimization of this compound's properties. Molecular modeling techniques can predict binding affinities, metabolic stability, and other key parameters that are crucial for drug development. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify promising candidates for further investigation.

In conclusion, (R)-tert-Butoxycarbonylamino-(1-phenyl-cyclopropyl)-acetic acid (CAS No. 2350053-32-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers working on innovative drug therapies. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd